2-[[1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C17H16F3N5O/c18-17(19,20)14-7-15(24-11-23-14)25-5-1-2-13(9-25)10-26-16-6-12(8-21)3-4-22-16/h3-4,6-7,11,13H,1-2,5,9-10H2
• InChI Key: OCAAUEVRZVNXEF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=NC(=C2)C(F)(F)F)COC3=NC=CC(=C3)C#N
• Molecular Formula: C17H16F3N5O
• Molecular Weight: 363.34 g/mol

Description

This compound is a complex organic molecule with a molecular formula of C17H16F3N5O and a molecular weight of 363.344. It consists of a pyrimidine ring attached to a piperidine moiety with a trifluoromethyl group. The presence of a fluorine atom and a carbon-containing pyrimidine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of such compounds often involves the use of trifluoromethylpyridine (TFMP) and its intermediates, which are important ingredients for the development of agrochemical and pharmaceutical compounds. The synthetic methods for introducing TFMP groups within other molecules generally involve an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine or the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a pyrimidine ring attached to a piperidine moiety with a trifluoromethyl group. The pyrimidine ring is a six-membered heterocyclic organic colorless compound containing two nitrogen atoms at 1st and 3rd positions.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to its structure. The presence of a fluorine atom and a carbon-containing pyridine in its structure can lead to many distinctive physical–chemical properties. The compound’s reactivity may also be influenced by the trifluoromethyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are likely influenced by its complex structure, including the presence of a fluorine atom and a carbon-containing pyridine. It’s also worth noting that the compound has a molecular weight of 363.344.

Future Directions

The demand for compounds like this, with trifluoromethylpyridine (TFMP) derivatives, has been increasing steadily in the last 30 years. They have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. Future research will likely continue to explore the wide-ranging potential applications of these compounds.